Cas no 121625-72-7 (1H-Indole-3-aceticacid, 4,5,6,7-tetrahydro-2,6,6-trimethyl-1-(2-methylpropyl)-4-oxo-)

• Product Name: 1H-Indole-3-aceticacid, 4,5,6,7-tetrahydro-2,6,6-trimethyl-1-(2-methylpropyl)-4-oxo-
• CAS No: 121625-72-7
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 158970
• PubChem ID: 129462
• Update Time: 2025-04-19

1H-Indole-3-aceticacid, 4,5,6,7-tetrahydro-2,6,6-trimethyl-1-(2-methylpropyl)-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-aceticacid, 4,5,6,7-tetrahydro-2,6,6-trimethyl-1-(2-methylpropyl)-4-oxo-
• 1-isobutyl-2,6,6-trimethyl-4-oxo-4,5,6,7-tetrahydro-3-indoleacetic acid
• 2-[2,6,6-trimethyl-1-(2-methylpropyl)-4-oxo-5,7-dihydroindol-3-yl]acetic acid
• [2,6,6-trimethyl-1-(2-methylpropyl)-4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl]acetic acid
• 1-(2-Methylpropyl)-4-oxo-2,6,6-trimethyl-4,5,6,7-tetrahydro-1H-indol-3-acetic acid
• 1H-Indole-3-acetic acid, 4,5,6,7-tetrahydro-1-(2-methylpropyl)-4-oxo-2,6,6-trimethyl-
• 4,5,6,7-Tetrahydro-1-(2-methylpropyl)-4-oxo-2,6,6-trimethyl-1H-indol-3-acetic acid
• BRN 5070498
• C 9001-GO
• C-9001-GO
• N(1)-(isobutyl)-2,6,6-trimethyl-4-oxo-4,5,6,7-tetrahydroindole-3-acetic acid
• 121625-72-7
• DTXSID00153323

• Inchi： 1S/C17H25NO3/c1-10(2)9-18-11(3)12(6-15(20)21)16-13(18)7-17(4,5)8-14(16)19/h10H,6-9H2,1-5H3,(H,20,21)
• InChI Key： VTUCUFBISPCBQM-UHFFFAOYSA-N
• SMILES： O=C1C2C(CC(=O)O)=C(C)N(CC(C)C)C=2CC(C)(C)C1

Computed Properties

• Exact Mass: 291.18355
• Monoisotopic Mass: 291.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 471.1°Cat760mmHg
• Flash Point: 238.7°C
• Refractive Index: 1.561
• PSA: 59.3